(2-Methoxy-3-methylpyridin-4-yl)methanol

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: (2-methoxy-3-methylpyridin-4-yl)methanol
• InChI: InChI=1S/C8H11NO2/c1-6-7(5-10)3-4-9-8(6)11-2/h3-4,10H,5H2,1-2H3
• InChI Key: OCQBBJRYQZJZQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1OC)CO

Description

(2-Methoxy-3-methylpyridin-4-yl)methanol is a pyridine derivative featuring a hydroxymethyl group at position 4, a methoxy group at position 2, and a methyl group at position 3 of the pyridine ring. Its molecular formula is C₈H₁₁NO₂, with a molecular weight of 153.18 g/mol. This compound is primarily utilized as a pharmaceutical intermediate, as evidenced by its role in synthesizing indole-carboxylic acid derivatives in patent applications (e.g., Compound 6h in and Compound 11m in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methoxy-3-methylpyridin-4-yl)methanol typically involves the reaction of 2-methoxy-3-methylpyridine with formaldehyde under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization or chromatography .

Industrial Production Methods

Industrial production methods for (2-Methoxy-3-methylpyridin-4-yl)methanol are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the use of large reactors and continuous flow systems to ensure efficient production. The product is then purified using industrial-scale chromatography or distillation techniques .

Chemical Reactions Analysis

Types of Reactions

(2-Methoxy-3-methylpyridin-4-yl)methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

Oxidation: Corresponding aldehydes or carboxylic acids.

Reduction: Corresponding alcohols or amines.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

(2-Methoxy-3-methylpyridin-4-yl)methanol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of (2-Methoxy-3-methylpyridin-4-yl)methanol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit or activate these targets, leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation .

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Structural and Substituent Analysis

Key structural analogs differ in substituent type, position, and electronic effects:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Properties/Applications
(2-Methoxy-3-methylpyridin-4-yl)methanol	2-OCH₃, 3-CH₃, 4-CH₂OH	153.18	Pharmaceutical intermediate
(2-Methoxy-4,6-dimethylpyridin-3-yl)methanol	2-OCH₃, 4-CH₃, 6-CH₃	167.21	Research chemical; higher lipophilicity
(4-Chloropyridin-2-yl)-methanol	4-Cl, 2-CH₂OH	143.57	Potential antimicrobial agent; electron-withdrawing Cl enhances stability
(3,6-Dichloro-5-methoxypyridin-2-yl)methanol	3-Cl, 5-OCH₃, 6-Cl	208.03	High reactivity due to multiple halogens; synthesis intermediate
(2-Chloro-4-iodopyridin-3-yl)methanol	2-Cl, 4-I, 3-CH₂OH	269.51	Steric hindrance from iodine; niche research applications

Key Observations:

• Electronic Effects : Chlorine and iodine substituents (e.g., in and ) introduce electron-withdrawing effects, altering reactivity and hydrogen-bonding capacity compared to methyl/methoxy groups.
• Steric Effects : Bulkier groups like iodine () or multiple methyl groups () reduce solubility but may enhance binding specificity in drug design.
• Hydrogen Bonding : The hydroxymethyl group in the target compound facilitates stronger hydrogen-bonding networks (critical in crystallization and drug-receptor interactions) compared to halogenated analogs .

Physicochemical Properties

• Solubility : The hydroxymethyl group improves aqueous solubility relative to fully methylated analogs (e.g., ).
• Thermal Stability : Methoxy groups generally increase thermal stability compared to halogenated derivatives, which may degrade under harsh conditions .

Biological Activity

(2-Methoxy-3-methylpyridin-4-yl)methanol, a pyridine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological properties of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Molecular Formula: C8H11NO2
Molecular Weight: 155.18 g/mol
IUPAC Name: (2-Methoxy-3-methylpyridin-4-yl)methanol
Canonical SMILES: COc1cccc(n1C)C(CO)O

The biological activity of (2-Methoxy-3-methylpyridin-4-yl)methanol is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition: The compound has been shown to inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular processes.
• Receptor Modulation: It may also act on neurotransmitter receptors, influencing signaling pathways related to mood and cognition.

Antimicrobial Activity

Recent studies have indicated that (2-Methoxy-3-methylpyridin-4-yl)methanol exhibits significant antimicrobial properties. For instance, it has been tested against various bacterial strains, showing promising results with minimum inhibitory concentrations (MICs) ranging from 0.5 to 4 µg/mL against Gram-positive bacteria like Staphylococcus aureus and Enterococcus faecalis .

Anticancer Properties

The compound has demonstrated potential as an anticancer agent. In vitro studies revealed that it induces apoptosis in cancer cell lines such as MCF-7 and MDA-MB-231. The IC50 values for these cell lines were found to be approximately 10 µM, which is comparable to standard chemotherapeutics like 5-Fluorouracil .

Neuroprotective Effects

Preliminary research suggests that (2-Methoxy-3-methylpyridin-4-yl)methanol may possess neuroprotective effects. It has been shown to enhance neuronal survival in models of oxidative stress by modulating antioxidant enzyme activities .

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of (2-Methoxy-3-methylpyridin-4-yl)methanol against a panel of pathogenic bacteria. The compound was tested using standard broth microdilution methods. Results indicated that it effectively inhibited the growth of several strains, with notable activity against Staphylococcus aureus (MIC = 0.5 µg/mL) .

Case Study 2: Anticancer Activity

In a comparative study involving various pyridine derivatives, (2-Methoxy-3-methylpyridin-4-yl)methanol was assessed for its cytotoxic effects on breast cancer cell lines. The results highlighted its ability to induce apoptosis through caspase activation, with increased levels of cleaved caspase 3 observed in treated cells .

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity	IC50/MIC Values
(2-Methoxy-3-methylpyridin-4-yl)methanol	Structure	Antimicrobial, Anticancer	MIC: 0.5 µg/mL; IC50: ~10 µM
4-Methylpyridine	Structure	Moderate Antimicrobial	MIC: 1–8 µg/mL
Pyridine Derivative X	Structure	Anticancer	IC50: ~15 µM